7-(3-Chloro-but-2-enyl)-8-dodecylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
7-(3-Chloro-but-2-enyl)-8-dodecylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-13-7
VCID:
VC0403433
InChI:
InChI=1S/C22H35ClN4O2S/c1-4-5-6-7-8-9-10-11-12-13-16-30-22-24-19-18(27(22)15-14-17(2)23)20(28)25-21(29)26(19)3/h14H,4-13,15-16H2,1-3H3,(H,25,28,29)/b17-14-
SMILES:
CCCCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C
Molecular Formula:
C22H35ClN4O2S
Molecular Weight:
455.1g/mol
7-(3-Chloro-but-2-enyl)-8-dodecylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
CAS No.: 331726-13-7
Main Products
VCID: VC0403433
Molecular Formula: C22H35ClN4O2S
Molecular Weight: 455.1g/mol
| CAS No. | 331726-13-7 |
|---|---|
| Product Name | 7-(3-Chloro-but-2-enyl)-8-dodecylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C22H35ClN4O2S |
| Molecular Weight | 455.1g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-dodecylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C22H35ClN4O2S/c1-4-5-6-7-8-9-10-11-12-13-16-30-22-24-19-18(27(22)15-14-17(2)23)20(28)25-21(29)26(19)3/h14H,4-13,15-16H2,1-3H3,(H,25,28,29)/b17-14- |
| Standard InChIKey | CWMLYUXOJSLHLC-VKAVYKQESA-N |
| Isomeric SMILES | CCCCCCCCCCCCSC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C |
| SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 5757300 |
| Last Modified | Nov 11 2021 |
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